Cas no 2228513-79-7 (1-{3-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine)

• Product Name: 1-{3-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine
• CAS No: 2228513-79-7
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6292691
• PubChem ID: 165624895
• Update Time: 2025-05-23

1-{3-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{3-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine
• 1-{[3-(methoxymethyl)furan-2-yl]methyl}cyclopropan-1-amine
• EN300-1774274
• 2228513-79-7

• Inchi： 1S/C10H15NO2/c1-12-7-8-2-5-13-9(8)6-10(11)3-4-10/h2,5H,3-4,6-7,11H2,1H3
• InChI Key： AJMZWEFCFNQDDX-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1CC1(CC1)N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.4Ų

Additional information on 1-{3-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine

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1-{3-(Methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine: A Comprehensive Overview

The compound with CAS No. 2228513-79-7, known as 1-{3-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a furan moiety substituted with a methoxymethyl group. The cyclopropane ring, a three-membered carbon ring, is known for its high strain energy, making it a valuable component in drug design due to its ability to induce specific interactions with biological targets.

The furan ring in the molecule is another key structural feature. Furan derivatives are widely studied for their potential in medicinal chemistry, as they can exhibit diverse biological activities. The substitution pattern on the furan ring, particularly the presence of the methoxymethyl group at the 3-position, plays a crucial role in determining the compound's chemical reactivity and pharmacokinetic properties. This substitution not only enhances the molecule's stability but also contributes to its ability to interact with various biological systems.

Recent studies have highlighted the potential of 1-{3-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules. For instance, the cyclopropane ring has been utilized in designing inhibitors for enzymes involved in cancer progression. The furan-methoxymethyl group has also been shown to enhance solubility and bioavailability, making it an attractive component for oral drug delivery systems.

In addition to its medicinal applications, this compound has found utility in materials science. The unique electronic properties of the cyclopropane-furan system make it a candidate for use in organic electronics. Recent advancements have demonstrated its potential as a component in semiconducting polymers, which are essential for flexible electronic devices such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs).

The synthesis of 1-{3-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the functionalization of the furan ring with the methoxymethyl group using nucleophilic substitution techniques. These methods ensure high yields and excellent control over the stereochemistry of the final product.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This makes it a sustainable choice for applications where eco-friendly chemicals are required.

In conclusion, 1-{3-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine (CAS No. 2228513-79-7) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in both academic research and industrial development.

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